Cas no 1805647-57-7 (Ethyl 5-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 5-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate
• CAS No: 1805647-57-7
• MF: C₁₃H₁₁ClF₃NO₂S
• MW: 337.745151758194
• CID: 4980355
• Update Time: 2025-10-23

Ethyl 5-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C13H11ClF3NO2S/c1-2-20-12(19)5-8-3-9(6-14)11(4-10(8)7-18)21-13(15,16)17/h3-4H,2,5-6H2,1H3
• InChI Key： MYYHDRAVDZOUHB-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C#N)C(=C1)CC(=O)OCC)SC(F)(F)F

Computed Properties

• Exact Mass: 337.0151119 g/mol
• Monoisotopic Mass: 337.0151119 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 337.75
• XLogP3: 3.9
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 5-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate

Ethyl 5-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate

Ethyl 5-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate, with the CAS number 1805647-57-7, is a complex organic compound that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is characterized by its unique structure, which includes a phenyl ring substituted with a chloromethyl group, a cyano group, and a trifluoromethylthio group. The ethyl ester functionality further enhances its versatility in various chemical reactions and applications.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, coupling reactions, and esterifications. Recent advancements in catalytic methods have enabled the efficient construction of such complex molecules, making them more accessible for research and industrial applications. The presence of multiple functional groups in this compound makes it an ideal candidate for exploring diverse reactivity patterns and potential biological activities.

One of the most intriguing aspects of Ethyl 5-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate is its potential as a precursor in drug discovery. The cyano group, known for its ability to participate in various bioisosteric replacements, can be modified to introduce different pharmacophores. Similarly, the trifluoromethylthio group contributes to the compound's stability and lipophilicity, which are critical properties for drug candidates. Recent studies have highlighted the importance of such multifunctional molecules in targeting specific biological pathways, offering new avenues for therapeutic interventions.

In addition to its role in medicinal chemistry, this compound has also found applications in agrochemicals. The chloromethyl group imparts pesticidal properties, while the trifluoromethylthio group enhances resistance to enzymatic degradation. These attributes make it a promising candidate for developing environmentally friendly pesticides with high efficacy. Researchers are actively exploring its potential as a lead compound for next-generation pest control agents.

The structural complexity of Ethyl 5-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate also makes it an excellent model system for studying reaction mechanisms. For instance, the interplay between the cyano and trifluoromethylthio groups under various reaction conditions provides insights into how different functional groups influence each other's reactivity. Such studies are crucial for advancing our understanding of organic chemistry and improving synthetic methodologies.

From a sustainability perspective, the synthesis of this compound has been optimized to minimize waste and energy consumption. Green chemistry principles have been incorporated into its production processes, ensuring that it aligns with global efforts to reduce environmental impact. This approach not only enhances the compound's marketability but also underscores the importance of responsible chemical manufacturing.

In conclusion, Ethyl 5-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate is a multifaceted compound with applications spanning drug discovery, agrochemicals, and chemical research. Its unique structure and functional groups make it a valuable tool for scientists seeking to push the boundaries of organic synthesis and biological activity. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.